Cas no 89781-36-2 (propane-2-sulfonyl isocyanate)

• Product Name: propane-2-sulfonyl isocyanate
• CAS No: 89781-36-2
• MF: C₄H₇NO₃S
• MW: 149.168279886246
• MDL: MFCD21879817
• CID: 3266568
• PubChem ID: 20348391
• Update Time: 2025-07-22

propane-2-sulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 2-PROPANESULFONYL ISOCYANATE
• EN300-156573
• AKOS022534948
• MFCD21879817
• propane-2-sulfonyl isocyanate
• 89781-36-2
• N-(oxomethylidene)propane-2-sulfonamide
• 993-271-8
• SCHEMBL11489374
• NS-01137
• PDA78136
• propane-2-sulfonylisocyanate

• MDL： MFCD21879817
• Inchi： 1S/C4H7NO3S/c1-4(2)9(7,8)5-3-6/h4H,1-2H3
• InChI Key： ZLPCARWBHSCIGF-UHFFFAOYSA-N
• SMILES： S(C(C)C)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 149.015
• Monoisotopic Mass: 149.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyl isocyanates

Additional information on propane-2-sulfonyl isocyanate

Professional Introduction to Propane-2-sulfonyl isocyanate (CAS No. 89781-36-2)

Propane-2-sulfonyl isocyanate, with the chemical formula C₄H₅NO₃S, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 89781-36-2, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both a sulfonyl group and an isocyanate functional group, make it a valuable building block for the development of novel therapeutic agents.

The isocyanate moiety in propane-2-sulfonyl isocyanate is particularly noteworthy due to its reactivity in forming urea and carbamate derivatives. These derivatives have been extensively studied for their potential applications in drug design, particularly in the development of protease inhibitors and other enzyme-targeting molecules. Recent advancements in medicinal chemistry have highlighted the utility of isocyanate-based compounds in modulating biological pathways associated with inflammation and metabolic disorders.

In recent years, researchers have been exploring the use of propane-2-sulfonyl isocyanate as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that exhibit broad-spectrum antimicrobial and anti-inflammatory properties. The incorporation of the sulfonyl group from propane-2-sulfonyl isocyanate into drug molecules has been shown to enhance binding affinity to biological targets, thereby improving therapeutic efficacy. For instance, studies have demonstrated its role in developing novel sulfonamide antibiotics that exhibit improved resistance profiles against existing pathogens.

Moreover, the chemical properties of propane-2-sulfonyl isocyanate make it an attractive candidate for material science applications. Its ability to undergo polymerization reactions has been leveraged in the creation of advanced polymers with tailored mechanical and thermal properties. These polymers find applications in coatings, adhesives, and even biodegradable materials, underscoring the compound's versatility beyond pharmaceuticals.

One of the most exciting areas of research involving propane-2-sulfonyl isocyanate is its potential in peptide and protein modification. The reactivity of its isocyanate group allows for selective conjugation to biomolecules, enabling the development of targeted therapeutics. For example, recent studies have shown promising results in using this compound to modify monoclonal antibodies, enhancing their stability and bioavailability while maintaining high specificity for disease targets.

The synthesis of propane-2-sulfonyl isocyanate itself presents unique challenges due to its reactive nature. However, advances in synthetic methodologies have made it more accessible for industrial-scale production. Modern techniques such as catalytic hydrogenation and controlled condensation reactions have improved yields and purity, facilitating its use in large-scale applications without compromising quality.

From a regulatory perspective, while propane-2-sulfonyl isocyanate (CAS No. 89781-36-2) does not fall under hazardous or controlled substance classifications, proper handling protocols must be followed due to its reactivity. Safety measures such as inert atmospheres and protective equipment are standard practices in laboratories and industrial settings where this compound is utilized.

The future prospects for propane-2-sulfonyl isocyanate are vast, with ongoing research exploring its role in next-generation therapeutics. Innovations in drug delivery systems and nanotechnology are expected to further expand its applications by enabling more precise targeting and controlled release of bioactive molecules derived from this compound.

In conclusion, propane-2-sulfonyl isocyanate represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural attributes and reactivity profile position it as a key intermediate for developing innovative treatments across multiple therapeutic areas. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, solidifying its importance in both academic and industrial research endeavors.